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Compound of Interest

1,2-Benzisothiazole-3-carboxylic
Compound Name: _
acid

cat. No.: B1266391

The proper management and disposal of chemical waste are critical for ensuring laboratory
safety and environmental protection. This guide provides detailed, step-by-step procedures for
the safe disposal of 1,2-Benzisothiazole-3-carboxylic acid, tailored for researchers,
scientists, and drug development professionals. Adherence to these protocols is essential for
compliance with federal and local regulations.

Immediate Safety and Hazard Identification

Before handling, it is crucial to recognize the hazards associated with 1,2-Benzisothiazole-3-
carboxylic acid. According to its Safety Data Sheet (SDS), this chemical is classified with the
following hazards:

Harmful if swallowed (Acute toxicity - Category 4, Oral).[1]

Causes skin irritation (Skin irritation, Category 2).[1]

Causes serious eye irritation.[1]

May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3).

[1]

Laboratory personnel should treat all waste chemical solids, liquids, or containerized gases as
hazardous unless specifically confirmed to be non-hazardous by the institution's safety office.
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[2][3] Any spilled chemicals and the absorbent materials used for cleanup must also be treated
as hazardous waste.[2][3]

Quantitative Hazard and Disposal Data

The following table summarizes key data for 1,2-Benzisothiazole-3-carboxylic acid, providing
a quick reference for safe handling and storage.
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Parameter

Information

Citation

Chemical Name

1,2-Benzisothiazole-3-

carboxylic acid

[1]

Hazard Class

Acute toxicity (Oral, Cat. 4),
Skin Irritation (Cat. 2), Serious
Eye Irritation, Respiratory
Irritation (Cat. 3)

[1]

Signal Word

Warning

[1]

Hazard Statements

H302: Harmful if swallowed,
H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[1]

Primary Disposal Route

Disposal must be conducted
via a licensed, professional
hazardous waste disposal
service in accordance with

national and local regulations.

[4]

Prohibited Disposal

Do not dispose of down the
sewer, in regular trash, or by

evaporation.[2][5]

Storage Limit (Lab)

Do not accumulate more than
55 gallons of hazardous waste
or one quart of acutely
hazardous waste in a Satellite

Accumulation Area.[2][3]

Container Type

Must be chemically compatible
with the waste, in good
condition, leak-proof, and
equipped with a secure
closure.[5][6]
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Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of 1,2-Benzisothiazole-
3-carboxylic acid waste. The primary regulation governing hazardous waste is the Resource
Conservation and Recovery Act (RCRA), enforced by the EPA.[3][5]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure appropriate PPE is worn.

e Gloves: Wear chemically resistant gloves. Inspect them prior to use and use proper removal
techniques to avoid skin contact.

o Eye Protection: Use equipment for eye protection tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).

o Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.

Step 2: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions and to minimize disposal
costs.

« Do Not Mix: Never mix 1,2-Benzisothiazole-3-carboxylic acid waste with other waste
streams, particularly incompatible materials or non-hazardous waste.[2][3][6]

» Original Containers: Whenever possible, leave chemicals in their original containers to avoid
misidentification.

e Solid vs. Liquid: Keep solid and liquid wastes in separate containers.[6]

Step 3: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite
Accumulation Area (SAA).[5][7]

o Container Selection: Use a container that is compatible with 1,2-Benzisothiazole-3-
carboxylic acid. The container must be in good condition, free from leaks, and have a tightly
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sealing lid.[3][5]

o Keep Containers Closed: Hazardous waste containers must be kept closed at all times,
except when adding waste.[3][8]

o Storage Location: Store the waste container in a designated, well-ventilated area and use
secondary containment (such as a spill tray) to prevent environmental contamination in case
of a leak.[5][6]

Step 4: Labeling Hazardous Waste

Proper labeling is a strict regulatory requirement.

o Immediate Labeling: A hazardous waste tag must be affixed to the container as soon as the
first amount of waste is added.[2][3]

e Required Information: The label must clearly display the words "Hazardous Waste".[5][7] It
must also include the full chemical name ("1,2-Benzisothiazole-3-carboxylic acid"), a list of
all chemical constituents, the accumulation start date, and applicable hazard warnings (e.g.,
Irritant).[5]

Step 5: Arranging for Disposal

Laboratory personnel are not permitted to transport hazardous waste off-site.

o Contact EHS: All hazardous waste must be disposed of through the institution's
Environmental Health and Safety (EHS) office or an equivalent department.[2][8]

e Request Pickup: Once the waste container is full or the accumulation time limit is
approaching, submit a waste collection request to your EHS office.[2]

o Documentation: Ensure all necessary documentation is completed as required by your
institution and regulatory bodies.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Benzisothiazole-3-carboxylic acid waste in a laboratory setting.
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Waste Generated:
1,2-Benzisothiazole-3-carboxylic acid

Step 1: Don Correct PPE
(Gloves, Eye Protection)

Is the waste hazardous?

\[e] Yes

Follow non-hazardous
waste stream procedures.

Step 2: Segregate Waste
(Keep incompatibles separate)

Step 3: Use Compatible Container
(Leak-proof, closed lid)

Step 4: Label Container
(‘Hazardous Waste', Chemical Name, Date)

Step 3: Store in SAA
(Secondary Containment)

Step 5: Request Pickup
(Contact Institutional EHS)

Proper Disposal
(Licensed Contractor)

Click to download full resolution via product page

Caption: Workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 1,2-Benzisothiazole-3-carboxylic
Acid: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266391#1-2-benzisothiazole-3-carboxylic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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